Cas no 932373-91-6 (2-(3,5-Difluoro-4-nitrophenyl)acetic acid)

2-(3,5-Difluoro-4-nitrophenyl)acetic acid is a fluorinated nitroaromatic compound with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its key advantages include its high reactivity due to the electron-withdrawing effects of the fluorine and nitro substituents, which facilitate nucleophilic aromatic substitution and other transformations. The acetic acid moiety allows for further derivatization, enhancing its utility in pharmaceutical and agrochemical applications. The compound’s structural features also contribute to its potential use in the development of bioactive molecules, particularly in medicinal chemistry where fluorinated analogs are often sought for improved metabolic stability and binding affinity. Its well-defined purity and stability ensure reliable performance in synthetic workflows.
2-(3,5-Difluoro-4-nitrophenyl)acetic acid structure
932373-91-6 structure
Product Name:2-(3,5-Difluoro-4-nitrophenyl)acetic acid
CAS No:932373-91-6
MF:C8H5F2NO4
MW:217.126409292221
CID:3032181
PubChem ID:17967137
Update Time:2025-06-09

2-(3,5-Difluoro-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-二氟-4-硝基苯乙酸
    • 2-(3,5-difluoro-4-nitrophenyl)acetic acid
    • 3,5-Difluoro-4-nitrophenylacetic acid
    • Benzeneacetic acid, 3,5-difluoro-4-nitro-
    • AMY21683
    • (3,5-difluoro-4-nitrophenyl)acetic acid
    • J3.611.048A
    • A936481
    • SY298207
    • MFCD27933437
    • 932373-91-6
    • XGLFBUVWWKDQKP-UHFFFAOYSA-N
    • SCHEMBL1151055
    • 2-(3,5-difluoro-4-nitrophenyl)aceticacid
    • G70117
    • 2-(3,5-Difluoro-4-nitrophenyl)acetic acid
    • Inchi: 1S/C8H5F2NO4/c9-5-1-4(3-7(12)13)2-6(10)8(5)11(14)15/h1-2H,3H2,(H,12,13)
    • InChI Key: XGLFBUVWWKDQKP-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)CC(=O)O)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 217.01866396g/mol
  • Monoisotopic Mass: 217.01866396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.1

2-(3,5-Difluoro-4-nitrophenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
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